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Compound of Interest

Compound Name: 1-(2-Propynyl)cyclohexan-1-ol

Cat. No.: B101321 Get Quote

This document provides critical safety protocols and logistical information for the handling and

disposal of 1-(2-Propynyl)cyclohexan-1-ol, tailored for research and drug development

professionals. The following procedures are designed to ensure a safe laboratory environment

and compliance with standard safety practices.

Chemical Identifier:

Property Value

IUPAC Name 1-prop-2-ynylcyclohexan-1-ol

Molecular Formula C9H14O[1]

CAS Number 19135-08-1[1]

Molecular Weight 138.21 g/mol [1]

Hazard Identification and GHS Classification
1-(2-Propynyl)cyclohexan-1-ol is classified as an irritant. The Global Harmonized System

(GHS) classifications are as follows:
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Hazard Class Category Hazard Statement

Skin corrosion/irritation 2 H315: Causes skin irritation[1]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation[1]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 1-(2-Propynyl)cyclohexan-1-
ol. The following equipment must be worn:

Protection Type Recommended Specification

Eye Protection
Safety glasses with side-shields or tightly sealed

goggles.[2]

Hand Protection

Impervious chemical-resistant gloves (e.g.,

nitrile, neoprene).[2] Gloves should be inspected

for integrity before each use.

Skin and Body Protection

Protective work clothing or a lab coat that

covers the arms and body.[2][3] Ensure clothing

is stored separately from personal items.[2]

Respiratory Protection

A suitable respirator should be used when high

concentrations are present or if working in a

poorly ventilated area.[2][4]

Handling and Storage Procedures
Handling:
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Ensure good ventilation at the workplace.[2]

Open and handle the container with care.[2]

Avoid contact with skin and eyes.[2]

Wash hands thoroughly before breaks and at the end of the workday.[2]

Storage:

Keep the container tightly sealed.[2]

Store in a cool, well-ventilated area.[4]

For optimal stability, refrigeration may be required as recommended for similar compounds.

[2]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuation: Evacuate non-essential personnel from the area.

Ventilation: Ensure adequate ventilation.

Containment: Absorb the spill with a liquid-binding material such as sand, diatomite, or

universal binders.[2]

Neutralization: Use a neutralizing agent if necessary.[2]

Disposal: Collect the contaminated material into a suitable container for disposal according

to waste disposal regulations.[2]

Disposal Plan
Contaminated materials and the chemical itself must be disposed of as hazardous waste.

Follow all local, state, and federal regulations for chemical waste disposal. Do not allow the

material to be released into the environment without proper governmental permits.[2]
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Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling 1-(2-
Propynyl)cyclohexan-1-ol in a laboratory setting.
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Caption: Standard Operating Procedure for Handling 1-(2-Propynyl)cyclohexan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Propynyl)cyclohexan-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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